Cas no 197014-35-0 (Phenol,2,6-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)
197014-35-0 structure
Product Name:Phenol,2,6-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
CAS No:197014-35-0
MF:C18H34O3Si2
MW:354.631767749786
CID:117036
PubChem ID:15317526
Update Time:2025-04-18
Phenol,2,6-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2,6-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
- 2,6-Bis(tert-butyldimethylsilyloxy)phenol
- 2,6-BIS-(T-BUTYL DIMETHYLSILYLOXY) PHENOL
- 2,6-bis[[tert-butyl(dimethyl)silyl]oxy]phenol
- DTXSID10571372
- 197014-35-0
- 2,6-Bis{[tert-butyl(dimethyl)silyl]oxy}phenol
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- MDL: MFCD09037963
- Inchi: 1S/C18H34O3Si2/c1-17(2,3)22(7,8)20-14-12-11-13-15(16(14)19)21-23(9,10)18(4,5)6/h11-13,19H,1-10H3
- InChI Key: UJJGKOBSTIQFGH-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OC1C=CC=C(C=1O)O[Si](C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 354.20472
- Monoisotopic Mass: 354.20464801g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 0.952
- Boiling Point: 344.7°Cat760mmHg
- Flash Point: 162.3°C
- Refractive Index: 1.476
- PSA: 38.69
- LogP: 6.16020
Phenol,2,6-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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